Cas no 81569-47-3 (4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester)

4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester structure
81569-47-3 structure
Product Name:4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester
CAS No:81569-47-3
MF:C8H11NO2S
MW:185.24344086647
CID:708123
PubChem ID:13015586
Update Time:2025-04-19

4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester
    • 4-Thiazolecarboxylicacid,5-ethyl-,ethylester(9CI)
    • ethyl 5-ethyl-1,3-thiazole-4-carboxylate
    • 81569-47-3
    • 4-thiazolecarboxylic acid,5-ethyl-,ethyl ester
    • Inchi: 1S/C8H11NO2S/c1-3-6-7(9-5-12-6)8(10)11-4-2/h5H,3-4H2,1-2H3
    • InChI Key: MSNFYBUDOGRINS-UHFFFAOYSA-N
    • SMILES: S1C=NC(C(=O)OCC)=C1CC

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.4Ų
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